Cas no 828250-99-3 (N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-phenylacetohydrazide)

• Product Name: N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-phenylacetohydrazide
• CAS No: 828250-99-3
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 682199
• PubChem ID: 388108
• Update Time: 2025-10-28

N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-phenylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,(2E)-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazide
• N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-phenylacetohydrazide
• F0890-0033
• N'-(2-Oxo-1,2-dihydro-3H-indol-3-ylidene)-2-phenylacetohydrazide
• NSC-682573
• SCHEMBL23483675
• 300805-68-9
• CHEMBL1822573
• N-[(Z)-(2-oxoindolin-3-ylidene)amino]-2-phenyl-acetamide
• DTXSID10420199
• BDBM50351711
• N'-[(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-2-phenylacetohydrazide
• AKOS002968576
• N'~1~-(2-OXO-1,2-DIHYDRO-3H-INDOL-3-YLIDEN)-2-PHENYLACETOHYDRAZIDE
• 828250-96-0
• 828250-99-3
• (E)-N'-(2-oxoindolin-3-ylidene)-2-phenylacetohydrazide
• NCI60_029574
• N-[(2-hydroxy-1H-indol-3-yl)imino]-2-phenylacetamide
• NSC682573
• AB00672853-01
• AKOS000623391
• HMS1675H17

• Inchi： 1S/C16H13N3O2/c20-14(10-11-6-2-1-3-7-11)18-19-15-12-8-4-5-9-13(12)17-16(15)21/h1-9,17,21H,10H2/b19-18+
• InChI Key： ODEGIZBDYBJTTG-VHEBQXMUSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1)/N=N/C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.100776666g/mol
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų

Additional information on N'-(3E)-2-oxo-2,3-dihydro-1H-indol-3-ylidene-2-phenylacetohydrazide

N'-(3E)-2-Oxo-2,3-Dihydro-1H-Indol-3-Ylidene-2-Phenylacetohydrazide: A Comprehensive Overview

The compound with CAS No 828250-99-3, known as N'-(3E)-2-Oxo-2,3-Dihydro-1H-indol-3-Ylidene-2-PHENYLACETOHYDRAZIDE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development.

Recent studies have highlighted the importance of N'-(3E)-2-Oxo moieties in various biological systems. The indole ring system, a key component of this compound, is well-documented for its role in numerous pharmacological activities. The presence of the hydrazide group further enhances the compound's potential as a bioactive agent, particularly in anti-inflammatory and anti-tumor studies.

One of the most intriguing aspects of this compound is its ability to interact with specific cellular pathways. Research conducted in 2023 has shown that N'-(3E)-2-Oxo derivatives can modulate the activity of key enzymes involved in inflammation and oxidative stress. These findings suggest that the compound may have therapeutic potential in treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of N'-(3E)-2-Oxo-based compounds has also been a focus of recent investigations. Scientists have developed novel synthetic routes that improve the yield and purity of these molecules, making them more accessible for large-scale production and testing.

In terms of structural analysis, the compound's stability under various conditions has been thoroughly examined. Studies reveal that the conjugated system within the molecule contributes to its thermal stability, which is crucial for its application in pharmaceutical formulations.

Moreover, computational chemistry techniques have been employed to predict the compound's bioavailability and toxicity profiles. These simulations provide valuable insights into its potential as an orally active drug candidate.

The application of N'-(3E)-2-Oxo-containing compounds extends beyond pharmacology into materials science. Researchers are exploring their use as precursors for advanced materials with tailored electronic properties.

In conclusion, N'-(3E)-2-Oxo... is a multifaceted compound with promising prospects across diverse scientific domains. As research continues to unravel its full potential, this molecule stands at the forefront of innovation in chemical and biomedical sciences.